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Compound of Interest

Compound Name: 1-Chloro-6-iodohexane

Cat. No.: B110696

For laboratory professionals engaged in research, scientific analysis, and drug development,
the proper disposal of chemical waste is a critical component of ensuring a safe and compliant
operational environment. This guide provides detailed, step-by-step procedures for the safe
disposal of 1-Chloro-6-iodohexane, a halogenated hydrocarbon. Adherence to these
guidelines is essential to mitigate risks and uphold a culture of safety and environmental
responsibility.

Immediate Safety and Hazard Summary

1-Chloro-6-iodohexane is classified as a hazardous substance requiring careful handling. It is
a combustible liquid and is known to be an irritant to the skin and eyes, and may cause
respiratory irritation.[1][2] The designated signal word for this chemical is "Warning".[1]

Hazard Classification Description GHS Hazard Codes
Skin Irritant Causes skin irritation H315

Eye Irritant Causes serious eye irritation H319

Respiratory Irritant May cause respiratory irritation ~ H335

Physical Hazard Combustible liquid

This data is compiled from multiple safety data sources.[1][2]
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Personal Protective Equipment (PPE)

When handling 1-Chloro-6-iodohexane, especially during disposal procedures, the use of
appropriate personal protective equipment is mandatory. This includes:

o Eye Protection: Chemical safety goggles or a face shield.
» Hand Protection: Chemical-resistant gloves (e.qg., nitrile rubber).

o Respiratory Protection: Use in a well-ventilated area, such as a fume hood. If ventilation is
inadequate, a respirator with an appropriate filter (e.g., type ABEK (EN14387)) should be
used.[1]

o Protective Clothing: A laboratory coat or other protective clothing to prevent skin contact.

Step-by-Step Disposal Protocol

The disposal of 1-Chloro-6-iodohexane falls under the category of halogenated organic
waste.[3][4] These substances require specific disposal methods, often involving incineration at
a licensed hazardous waste facility.[3] Do not dispose of this chemical down the drain or in
regular solid waste.

1. Waste Segregation:
» Designate a specific, clearly labeled waste container for "Halogenated Organic Waste."

» Do not mix 1-Chloro-6-iodohexane with non-halogenated organic waste, inorganic acids,
bases, or oxidizers.[3][5] Incompatible materials can lead to dangerous chemical reactions.

[5]
2. Waste Collection:

o Collect waste 1-Chloro-6-iodohexane in a chemically compatible and sealable container.
High-density polyethylene (HDPE) containers are generally suitable for halogenated
solvents.[4]

o Ensure the container is in good condition and has a secure, tight-fitting lid to prevent leaks
and evaporation.[4]
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The container should be labeled with the words "Hazardous Waste," the full chemical name
"1-Chloro-6-iodohexane,” and any other components of the waste mixture with their
approximate concentrations.

. Storage of Waste:

Store the sealed waste container in a designated satellite accumulation area within the
laboratory.

This storage area should be in a well-ventilated location, away from heat sources and
incompatible chemicals.

Follow your institution's guidelines for the maximum volume of hazardous waste that can be
stored in a satellite accumulation area and the time limits for storage.

. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup
for the hazardous waste.

Provide the EHS office with a complete and accurate description of the waste, including the
chemical name and quantity.

Follow all institutional procedures for waste manifest documentation and container hand-off.

. Spill Management:

In the event of a spill, evacuate the immediate area if necessary.

If the spill is small and you are trained to handle it, wear appropriate PPE.

Contain the spill using an inert absorbent material (e.g., vermiculite, sand, or a commercial
spill kit for solvents).

Collect the absorbed material into a sealable container, label it as hazardous waste
containing 1-Chloro-6-iodohexane, and dispose of it according to the procedures outlined
above.
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Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1-
Chloro-6-iodohexane.

@ave 1-Ch|oro-6-iodohexan@

@onsult Safety Data Sheet (SDS) and Institutional EHS Policg

Is it a halogenated hydrocarbon?

Segregate as Halogenated Organic Waste

Collect in a Labeled, Compatible, Sealed Container

Store in Designated Satellite Accumulation Area

Contact EHS for Pickup and Disposal

@oper Disposal C@
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Caption: Disposal decision workflow for 1-Chloro-6-iodohexane.

Advanced Disposal Methodologies

For informational purposes, it is valuable for drug development professionals to be aware of
advanced technologies for the destruction of halogenated hydrocarbons. One such method is
Molten Salt Oxidation (MSO). This process involves introducing the chemical waste into a bath
of molten alkali carbonate salt at high temperatures (around 1273 K) with an oxidizer.[6] The
organic components are oxidized to carbon dioxide, and the halogens are converted into alkali
halides, which are captured in the salt mixture.[6] This technology presents a promising
alternative to traditional incineration for certain hazardous waste streams.[6]

Disclaimer: This document provides guidance based on publicly available safety information.
Always consult the specific Safety Data Sheet (SDS) for 1-Chloro-6-iodohexane and your
institution's comprehensive waste disposal policies and procedures before handling or
disposing of this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b110696#1-chloro-6-iodohexane-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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